Cas no 1780665-54-4 (methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate)

• Product Name: methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate
• CAS No: 1780665-54-4
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5925205
• PubChem ID: 105502415
• Update Time: 2025-05-24

methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-4-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl-, methyl ester
• methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate
• Methyl2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate
• EN300-1129250
• 1780665-54-4

• Inchi： 1S/C11H13ClN2O2/c1-14-4-3-9-8(6-14)7(11(15)16-2)5-10(12)13-9/h5H,3-4,6H2,1-2H3
• InChI Key： YHCUWUIQZJCNRC-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C)CC2)C(C(OC)=O)=CC=1Cl

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 365.4±42.0 °C(Predicted)
• pka: 5.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate

Methyl 2-Chloro-6-Methyl-5,6,7,8-Tetrahydro-1,6-Naphthyridine-4-Carboxylate (CAS No: 1780665-54-4)

The compound methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate (CAS No: 1780665-54-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of chlorine and methyl substituents further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and development. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds exhibit promising anti-inflammatory and anti-cancer properties due to their ability to modulate key cellular pathways. The methyl ester group in this compound plays a critical role in enhancing its bioavailability and stability during pharmacokinetic studies.

The synthesis of methyl 2-chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-4-carboxylate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These analytical methods are essential for confirming the compound's identity and characterizing its physical properties.

In terms of applications, this compound has shown potential in agrochemicals as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant metabolism. Additionally, its structural similarity to certain neurotransmitters suggests its potential use in developing novel neuroprotective agents. Ongoing research is focusing on optimizing its pharmacokinetic profile to enhance its efficacy in therapeutic settings.

From an environmental perspective, understanding the degradation pathways of methyl 2-chloro... is crucial for assessing its impact on ecosystems. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. This information is vital for regulatory agencies when evaluating its safety for commercial use.

In conclusion, methyl 2-chloro... (CAS No: 1780665-54-4) represents a valuable addition to the library of naphthyridine derivatives with diverse applications across multiple industries. Its unique chemical structure and functional groups make it a promising candidate for further exploration in drug discovery and agrochemical development. Continued research will undoubtedly uncover new insights into its properties and expand its utility in various fields.